Cas no 2229572-93-2 (1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-ol)

• Product Name: 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-ol
• CAS No: 2229572-93-2
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 6423506
• PubChem ID: 165972655
• Update Time: 2025-05-20

1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-ol
• 1-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)cyclopropan-1-ol
• 2229572-93-2
• EN300-1811152

• Inchi： 1S/C13H20O/c1-12(2)10-4-3-9(11(12)7-10)8-13(14)5-6-13/h3,10-11,14H,4-8H2,1-2H3
• InChI Key： LWNLJTUPIQVNPK-UHFFFAOYSA-N
• SMILES： OC1(CC1)CC1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-ol

Introduction to 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-ol (CAS No: 2229572-93-2)

1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-ol, identified by its CAS number 2229572-93-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate cyclic structure and substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural framework of this compound, featuring a cyclopropanol moiety attached to a bicyclic alkene backbone, presents a rich scaffold for chemical modification and biological evaluation.

The compound's structure consists of a cyclopropane ring connected to a methyl group, which in turn is linked to a bicyclo[3.1.1]heptene system. The presence of two methyl groups on the bicyclic backbone enhances the steric bulk of the molecule, potentially influencing its interactions with biological targets. This feature is particularly relevant in the context of drug design, where molecular shape and size play crucial roles in determining binding affinity and selectivity.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their diverse pharmacological properties. The bicyclo[3.1.1]heptene moiety in 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-ol is a prime example of such a structural motif that has shown promise in various pharmacological contexts. Heterocycles are known for their ability to mimic natural products and biological molecules, making them valuable candidates for drug discovery.

The cyclopropanol functional group is another key feature of this compound that warrants detailed discussion. Cyclopropanols are versatile intermediates in organic synthesis and have been explored for their potential biological activity. The strained three-membered ring of cyclopropane can influence the conformation and reactivity of adjacent functional groups, making it an attractive scaffold for medicinal chemistry applications.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. These tools have been instrumental in understanding the behavior of complex molecules like 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-ol. By leveraging molecular modeling techniques, researchers can predict how this compound might interact with biological targets such as enzymes and receptors.

The synthesis of 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-ol represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes allows for the production of this compound on a scalable basis, facilitating further biological studies and potential drug development efforts. The synthetic strategies employed often involve multi-step reactions that require careful optimization to achieve high yields and purity.

In the realm of medicinal biology, the exploration of new chemical entities is essential for addressing unmet medical needs. Compounds like 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)cyclopropan-1-ol offer a starting point for discovering novel therapeutic agents. By systematically evaluating their biological activity, researchers can identify potential leads for further development into drugs.

The chemical diversity presented by this compound makes it a compelling subject for further investigation. Its unique structural features suggest multiple avenues for exploration, including modifications to enhance potency, selectivity, and pharmacokinetic properties. Such modifications are critical steps in the drug discovery process, transforming promising candidates into viable therapeutic options.

The study of 1-{(6,6-dimethylbicyclo3.1.1hept-2-enyl)methyl}cyclopropan{one} (CAS No: 2229572{93}-92) has also shed light on the importance of stereochemistry in drug design{ed}. The precise spatial arrangement of atoms in this molecule can significantly impact its biological activity{ility}. Therefore{y}, understanding and controlling stereochemistry during synthesis are essential{ial} aspects{es} of pharmaceutical research.

In conclusion{ion}, 1-{(6{},6-{dimethyle}bicyclo3.{stron{g}}}..hept{-}2{-en{-}2-{y}}l)methyle}cyclop{-}ropane{-}l{-ol (CAS No: 22295729392) is a remarkable compoun{d}{d}{d}{d}{d}) with promis{ing} appl{iations} in pharma{ceutical} chemist{ry}. Its unique structur{al}{al}{al}) featuress make it an exciting candidate for further studie{s}. As research continu{s}) to uncover new pharmacologica{l}{l}) insights}, this compoun{d}) is poised to contribute significantly to the developmen{t}) of novel therapeutic agens.